Cas no 2138343-70-9 (Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-(1-methyl-3-buten-1-yl)-)

• Product Name: Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-(1-methyl-3-buten-1-yl)-
• CAS No: 2138343-70-9
• MF: C₁₁H₁₉Br
• MW: 231.172562837601
• CID: 5288735
• Update Time: 2025-06-08

Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-(1-methyl-3-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-(1-methyl-3-buten-1-yl)-

• Inchi： 1S/C11H19Br/c1-5-6-9(2)11(8-12)7-10(11,3)4/h5,9H,1,6-8H2,2-4H3
• InChI Key： RAGDQHBQFNPABO-UHFFFAOYSA-N
• SMILES： C1(CBr)(C(C)CC=C)CC1(C)C

Additional information on Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-(1-methyl-3-buten-1-yl)-

Introduction to Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-(1-methyl-3-buten-1-yl)- CAS No. 2138343-70-9

Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-(1-methyl-3-buten-1-yl)-, with the CAS number 2138343-70-9, is a highly specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their unique structural properties and potential applications in various scientific domains. The presence of multiple functional groups, including a bromomethyl substituent and a 1-methyl-3-buten-1-yl side chain, makes it a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in medicinal chemistry.

The structural configuration of this compound is characterized by a cyclopropane ring, which is a three-membered carbon cycle known for its high ring strain and reactivity. This strain makes the cyclopropane ring an excellent site for various chemical transformations, including additions and substitutions. The bromomethyl group at the 1-position of the cyclopropane ring introduces a reactive site that can participate in nucleophilic substitution reactions, while the 1-methyl-3-buten-1-yl side chain adds another layer of complexity and functionality. This combination of features makes the compound a valuable building block for the synthesis of more complex molecules.

In recent years, there has been growing interest in cyclopropane derivatives due to their potential biological activities. Cyclopropane rings are known to disrupt protein-protein interactions and have shown promise in the development of antimicrobial and antiviral agents. The specific arrangement of atoms in Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-(1-methyl-3-buten-1-yl)-CAS No. 2138343-70-9 may contribute to unique pharmacological properties that could be exploited in drug design.

One of the most intriguing aspects of this compound is its potential as a precursor in the synthesis of novel pharmaceuticals. The reactivity of the bromomethyl group allows for facile introduction of various functional groups, while the cyclopropane ring itself can be modified through ring-opening reactions to yield linear alkenes or other cyclic structures. This flexibility makes it an attractive candidate for use in combinatorial chemistry libraries and high-throughput screening assays.

The synthesis of Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-(1-methyl-3-buten-1-yl)-CAS No. 2138343-70-9 involves multi-step organic transformations that highlight the compound's synthetic utility. Recent advancements in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules. These improvements have not only made it easier to access this compound but also opened up new possibilities for its application in drug discovery and material science.

In the realm of medicinal chemistry, this compound has been studied for its potential as an intermediate in the synthesis of bioactive molecules. The structural motifs present in Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-(1-methyl-3-buten-1-yl)-CAS No. 2138343-70-9, such as the cyclopropane ring and the bromomethyl group, are known to be pharmacophores in many successful drugs. By leveraging these features, researchers aim to develop new therapeutic agents with improved efficacy and reduced side effects.

The role of computational chemistry in understanding the properties and reactivity of this compound cannot be overstated. Molecular modeling techniques have been employed to predict how different functional groups interact within the molecular framework and how these interactions influence biological activity. These studies provide valuable insights into the design of derivatives with enhanced properties.

The environmental impact of synthesizing and using such specialized compounds is also a critical consideration. Efforts are being made to develop greener synthetic routes that minimize waste and reduce energy consumption. These sustainable practices are essential for ensuring that future research can proceed responsibly without compromising safety or efficiency.

In conclusion, Cyclopropane, 1-(bromomethyl)-2,2-dimethyl-1-(1-methyl-3-butenyl)CAS No. 2138343- 70 9, represents a fascinating example of how structural complexity can lead to novel applications in chemical biology and drug development. Its unique combination of functional groups makes it a valuable tool for synthetic chemists and pharmacologists alike. As research continues to uncover new ways to utilize this compound, its importance is likely to grow even further.